2-[(Thiophen-2-yl)methylidene]-1,6-dioxaspiro[4.4]non-3-ene

• Molecular Formula: C12H12O2S
• Molecular Weight: 220.29 g/mol
• IUPAC Name: 2-(thiophen-2-ylmethylidene)-1,6-dioxaspiro[4.4]non-3-ene
• InChI: InChI=1S/C12H12O2S/c1-3-11(15-8-1)9-10-4-6-12(14-10)5-2-7-13-12/h1,3-4,6,8-9H,2,5,7H2
• InChI Key: LLZQYUSTIRVCPF-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(C=CC(=CC3=CC=CS3)O2)OC1
• CAS No.: 124442-15-5

Description

2-[(Thiophen-2-yl)methylidene]-1,6-dioxaspiro[4.4]non-3-ene is an organic compound that belongs to the class of spiro compounds. These compounds are characterized by a unique structure where two rings are connected through a single atom. The presence of a thiophene ring, which is a sulfur-containing five-membered aromatic ring, adds to the compound’s chemical diversity and potential reactivity .

Preparation Methods

The synthesis of 2-[(Thiophen-2-yl)methylidene]-1,6-dioxaspiro[4.4]non-3-ene typically involves the reaction of thiophene derivatives with appropriate spiro compounds. One common method involves the condensation of thiophene-2-carbaldehyde with 1,6-dioxaspiro[4.4]non-3-ene under acidic conditions. The reaction is usually carried out in the presence of a catalyst such as p-toluenesulfonic acid, which facilitates the formation of the desired product .

Chemical Reactions Analysis

2-[(Thiophen-2-yl)methylidene]-1,6-dioxaspiro[4.4]non-3-ene undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride, resulting in the formation of thiol derivatives.

Substitution: The thiophene ring can undergo electrophilic substitution reactions, where electrophiles such as bromine or chlorine can replace hydrogen atoms on the ring.

Scientific Research Applications

2-[(Thiophen-2-yl)methylidene]-1,6-dioxaspiro[4.4]non-3-ene has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules, particularly in the development of spiro-based compounds with potential pharmaceutical applications.

Biology: The compound’s unique structure makes it a candidate for studying interactions with biological macromolecules, such as proteins and nucleic acids.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the treatment of diseases where thiophene derivatives have shown efficacy.

Industry: It is used in the development of materials with specific properties, such as conductivity and stability, which are important in the production of electronic devices.

Comparison with Similar Compounds

2-[(Thiophen-2-yl)methylidene]-1,6-dioxaspiro[4.4]non-3-ene can be compared with other spiro compounds and thiophene derivatives:

Spiro[4.4]nonane: Lacks the thiophene ring, making it less reactive in certain chemical reactions.

Thiophene-2-carbaldehyde: Contains the thiophene ring but lacks the spiro structure, resulting in different chemical and biological properties.

2-(2-Thienylmethylene)-1,6-dioxaspiro[4.4]non-3-ene: A closely related compound with similar reactivity but may differ in specific applications due to subtle structural differences